Cas no 90389-92-7 (N-(3-Bromophenyl)methylpropan-1-amine)

• Product Name: N-(3-Bromophenyl)methylpropan-1-amine
• CAS No: 90389-92-7
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• MDL: MFCD04522794
• CID: 858963
• PubChem ID: 457590
• Update Time: 2025-06-29

N-(3-Bromophenyl)methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromobenzyl)propan-1-amine
• (3-broMobenzyl)propylaMine 1HCl
• 3-bromo-N-propylBenzenemethanamine
• N-(3-bromobenzyl)-N-propylamine
• (3-bromobenzyl)propylamine(SALTDATA: HCl)
• AN-465/42245883
• N-[(3-bromophenyl)methyl]propan-1-amine
• Benzenemethanamine, 3-bromo-N-propyl-
• AKOS000194291
• [(3-BROMOPHENYL)METHYL](PROPYL)AMINE
• (3-Bromobenzyl)propylamine x1hcl
• EN300-32178
• DTXSID80238122
• FT-0712477
• SCHEMBL6183546
• 90389-92-7
• CHEMBL1178098
• C78566
• MFCD04522794
• N-(3-Bromophenyl)methylpropan-1-amine

• MDL： MFCD04522794
• Inchi： 1S/C10H14BrN/c1-2-6-12-8-9-4-3-5-10(11)7-9/h3-5,7,12H,2,6,8H2,1H3
• InChI Key： NNTZFDZBCNIHRX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNCCC

Computed Properties

• Exact Mass: 227.03100
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.33960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-Bromophenyl)methylpropan-1-amine

Recent Advances in the Study of N-(3-Bromophenyl)methylpropan-1-amine (CAS: 90389-92-7) in Chemical Biology and Pharmaceutical Research

N-(3-Bromophenyl)methylpropan-1-amine (CAS: 90389-92-7) is a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its role in modern medicinal chemistry.

One of the key areas of investigation has been the synthesis and optimization of N-(3-Bromophenyl)methylpropan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug development. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these advancements, showcasing the compound's versatility as a building block for more complex molecules.

In addition to synthetic improvements, the pharmacological profile of N-(3-Bromophenyl)methylpropan-1-amine has been a focal point. Preliminary studies suggest that this compound exhibits moderate binding affinity to certain neurotransmitter receptors, making it a candidate for further investigation in neurological disorders. However, more in vitro and in vivo studies are needed to fully understand its mechanism of action and potential side effects.

Another promising avenue of research involves the use of N-(3-Bromophenyl)methylpropan-1-amine as a precursor in the development of novel anticancer agents. Recent work has demonstrated its utility in creating derivatives that target specific cancer cell lines, with some showing promising results in preclinical models. These findings underscore the compound's potential in oncology drug development, though further optimization and clinical trials are necessary.

Despite these advancements, challenges remain in the widespread application of N-(3-Bromophenyl)methylpropan-1-amine. Issues such as solubility, stability, and bioavailability need to be addressed to fully harness its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, N-(3-Bromophenyl)methylpropan-1-amine (CAS: 90389-92-7) represents a valuable compound in the toolkit of modern medicinal chemistry. Its diverse applications—from neurotransmitter modulation to anticancer drug development—highlight its versatility and promise. Continued research and interdisciplinary collaboration will be key to unlocking its full potential in the pharmaceutical industry.